Cas no 1006658-07-6 (1-3-(1H-Pyrazol-1-yl)phenylethan-1-amine)

• Product Name: 1-3-(1H-Pyrazol-1-yl)phenylethan-1-amine
• CAS No: 1006658-07-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD08572141
• CID: 4558875
• PubChem ID: 16640541
• Update Time: 2023-11-22

1-3-(1H-Pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1H-pyrazol-1-yl)phenyl]ethan-1-amine
• 1-(3-pyrazol-1-ylphenyl)ethanamine
• Z1281767144
• 1-3-(1H-Pyrazol-1-yl)phenylethan-1-amine

• MDL： MFCD08572141
• Inchi： 1S/C11H13N3/c1-9(12)10-4-2-5-11(8-10)14-7-3-6-13-14/h2-9H,12H2,1H3
• InChI Key： JQOGBUDCDGYZOY-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1=CC=CC(=C1)C(C)N

Computed Properties

• Exact Mass: 187.110947g/mol
• Monoisotopic Mass: 187.110947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.24g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-3-(1H-Pyrazol-1-yl)phenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)